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Compound of Interest

Compound Name: 3-Methoxybutyl Thioglycolate

CAS No.: 27431-39-6

Cat. No.: B1589154

Get Quote

Executive Summary
3-Methoxybutyl Thioglycolate (CAS 27431-39-6) is a specialized thiol-ester reagent used

primarily as a building block in proteomics, polymer chemistry, and cosmetic formulations.

Unlike simple alkyl thiols, its structure incorporates a methoxy-ether tail, which imparts unique

amphiphilic solubility characteristics. This guide addresses a critical gap in the literature: while

the acetate analog is well-characterized, the thioglycolate derivative requires strict anaerobic

handling to prevent disulfide precipitation, which is often mistaken for poor solubility.

Physicochemical Characterization
The molecule consists of a hydrophobic butyl backbone interrupted by an ether linkage and

terminated by a reactive thioglycolate ester.

Table 1: Core Physicochemical Descriptors
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Property Value / Description Source/Note

CAS Number 27431-39-6 Verified

Molecular Formula C₇H₁₄O₃S MW: 178.25 g/mol

Physical State Colorless to light yellow liquid Density: ~1.06 g/cm³

Boiling Point ~252°C (760 mmHg) High boiling point solvent

LogP (Est.) 1.5 – 1.8
More lipophilic than acetate

analog

pKa (Thiol) ~9.5 Neutral at physiological pH

Water Solubility Slightly Soluble (Est. 1–10 g/L) See Section 3

Solubility & Thermodynamics
The solubility of 3-Methoxybutyl Thioglycolate is governed by the competition between its

polar ether/ester groups and its lipophilic thio-alkyl chain.

Aqueous Solubility Mechanisms
Unlike its acetate analog (3-Methoxybutyl Acetate, water sol. ~30–60 g/L), the thioglycolate

ester exhibits reduced water solubility due to the larger, more polarizable, yet lipophilic sulfur

atom.

pH Dependence: At pH < 8, the thiol group (-SH) remains protonated and neutral, limiting

solubility. At pH > 10, the thiol deprotonates to the thiolate anion (-S⁻), significantly

increasing aqueous solubility but also accelerating oxidation rates.

The "False Insoluble" Phenomenon: Researchers often observe turbidity when mixing this

compound with water. This is frequently not the compound itself but dithiodiglycolate dimers

formed via rapid oxidation in aerated water.

Solvent Compatibility Matrix
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Solvent Class Solvent Example Solubility Rating Application Note

Polar Protic Water Slightly Soluble

Use surfactants or

cosolvents (e.g.,

PEG).

Polar Protic Ethanol, Isopropanol Miscible
Ideal for stock

solutions.

Polar Aprotic
DMSO, DMF,

Acetonitrile
Miscible

Preferred for reaction

media.

Non-Polar Hexane, Toluene Soluble
Good for

extraction/purification.

Chlorinated DCM, Chloroform Miscible
Standard solvent for

synthesis.

Hansen Solubility Parameters (Estimated)
Based on group contribution methods relative to the acetate analog:

Dispersion (δD): ~15.5 MPa½

Polarity (δP): ~5.0 MPa½ (Increased due to ester/thiol)

H-Bonding (δH): ~7.5 MPa½

Stability & Reactivity (The "Trustworthiness"
Protocol)
The primary challenge in handling 3-Methoxybutyl Thioglycolate is its sensitivity to oxidation

and hydrolysis.

Diagram 1: Degradation Pathways
This diagram illustrates the two primary failure modes: oxidation to the disulfide (insoluble

precipitate) and hydrolysis of the ester linkage.
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Caption: Figure 1. Degradation pathways. Oxidation leads to dimerization and precipitation,

while hydrolysis cleaves the functional ester.

Experimental Protocols
To ensure data integrity, solubility and reactivity studies must be conducted under inert

conditions.

Protocol A: Anaerobic Solubility Determination
Objective: Determine intrinsic solubility without oxidation artifacts.

Preparation: Sparge all solvents (Water, PBS, Ethanol) with Argon or Nitrogen for 15 minutes

to remove dissolved oxygen.

Saturation: Add excess 3-Methoxybutyl Thioglycolate (approx. 100 µL) to 5 mL of

degassed solvent in a septum-capped vial.

Equilibration: Shake at 25°C for 24 hours protected from light.

Sampling:

Allow phases to separate (centrifuge if necessary under inert seal).

Withdraw supernatant using a gas-tight syringe.
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Filter through a 0.22 µm PTFE filter (hydrophobic) or PES (hydrophilic) depending on

solvent.

Quantification: Analyze via HPLC-UV (210 nm) or Ellman’s Reagent assay (412 nm)

immediately.

Protocol B: Storage & Handling[1]
Storage: Store at 2–8°C under an inert atmosphere (Argon preferred).

Container: Amber glass to prevent photo-oxidation.

Stabilizers: Commercial grades may contain <0.1% hydroquinone monomethyl ether

(MEHQ) to prevent polymerization if used in acrylate systems.

Diagram 2: Anaerobic Workflow
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Caption: Figure 2. Step-by-step workflow for accurate solubility determination avoiding

oxidative artifacts.

Applications in Drug Development
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While often associated with cosmetic perming (due to the thioglycolate moiety), this molecule

serves specific roles in pharmaceutical R&D:

Cleavable Crosslinkers: The ester bond provides a chemically cleavable site for antibody-

drug conjugates (ADCs) or protein-polymer conjugates.

Thiol-Maleimide Chemistry: Used as a model thiol to optimize reaction kinetics with

maleimide-functionalized drug carriers.

Proteomics: Acts as a reducing agent or "chain transfer agent" in the synthesis of

biocompatible hydrogels.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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